2-[(4-benzylpiperidin-1-yl)methyl]-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one

• IUPAC Name: 2-[(4-benzylpiperidin-1-yl)methyl]-3-hydroxy-6-(hydroxymethyl)pyran-4-one
• InChI: InChI=1S/C19H23NO4/c21-13-16-11-17(22)19(23)18(24-16)12-20-8-6-15(7-9-20)10-14-4-2-1-3-5-14/h1-5,11,15,21,23H,6-10,12-13H2
• InChI Key: UONYSRAMGJJHJX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)CC3=C(C(=O)C=C(O3)CO)O
• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol
• CAS No.: 380426-92-6

Description

2-[(4-benzylpiperidin-1-yl)methyl]-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one is a useful research compound. Its molecular formula is C19H23NO4 and its molecular weight is 329.396. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound 2-[(4-benzylpiperidin-1-yl)methyl]-3-hydroxy-6-(hydroxymethyl)-4H-pyran-4-one is involved in various synthetic and characterization studies. One notable study involves the synthesis and characterization of pyrazole derivatives, highlighting the compound's utility in forming structurally diverse molecules with potential biological activities. This research also delves into crystallographic analysis and theoretical physical and chemical property calculations, confirming the origin of biological activity against breast cancer and microbes (Titi et al., 2020).

Biomimetic Syntheses of Polyketide Aromatics

Another significant application of this compound is in the biomimetic syntheses of polyketide aromatics. By undergoing reactions with various nucleophiles, methoxypyrylium compounds derived from 2H-pyran-2-ones and 4H-pyran-4-ones, similar to this compound, can produce linear β-polycarbonyl derivatives. These derivatives have the potential to undergo biomimetic cyclization, generating polyketide aromatic systems, which are crucial in the synthesis of various benzene derivatives with potential pharmacological properties (Griffin, Leeper, & Staunton, 1984).

Anticonvulsant and Neurotoxicity Evaluation

The compound is also explored for its potential anticonvulsant activities. In a study evaluating novel kojic acids and allomaltol derivatives, including structures similar to this compound, significant anticonvulsant activity against maximal electroshock (MES)-induced seizures was observed. This research emphasizes the compound's importance in developing new therapeutics for epilepsy, showcasing its bioactivity profile without inducing neurotoxic effects at the examined doses (Aytemi̇r & Çalış, 2010).

Mechanism of Action

Target of Action

Similar compounds have been reported to target the glun2b subunit of the n-methyl-d-aspartate (nmda) receptor .

Mode of Action

Similar compounds have been shown to inhibit the toxic conformation of aβ 1–42 and stabilize the α-helical content .

Biochemical Pathways

Similar compounds have been reported to interfere with the rate of peptide nucleation, leading to short fibrillar aggregates .

Result of Action

Similar compounds have been reported to exert neuroprotective action on sh-sy5y cells towards aβ and h2o2-mediated cell death and oxidative injury by inhibiting ros generation .